3-Chloro-3,6-dihydropyridine-1(2H)-carbonyl chloride
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Description
3-Chloro-3,6-dihydropyridine-1(2H)-carbonyl chloride is a useful research compound. Its molecular formula is C6H7Cl2NO and its molecular weight is 180.03. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Characterization of Complexes
Imidazole and Alkylamine Complexes : Research by Huff et al. (1993) explores the synthesis of imidazole- and alkylamine-ligated iron(II,III) chlorin complexes as models for coordination to iron in dihydroporphyrin-containing proteins, characterized using magnetic circular dichroism spectroscopy. These studies contribute to understanding the role of such complexes in biological systems and their potential applications in biomimetic materials (Huff et al., 1993).
Copper-Catalyzed Nucleophilic Addition : Zhang et al. (2014) have demonstrated the copper(I)-catalyzed nucleophilic addition of ynamides to acyl chlorides and activated N-heterocycles, showcasing an efficient method for carbon-carbon bond formation. This process provides a pathway to synthesize diverse 3-aminoynones and 1,2-dihydro-N-heterocycles, underscoring the utility of 3-Chloro-3,6-dihydropyridine-1(2H)-carbonyl chloride in organic synthesis (Zhang et al., 2014).
Photochemical Studies
Photocatalytic Degradation : Žabar et al. (2016) have focused on the photolytic and photocatalytic degradation of 3,5,6-trichloro-2-pyridinol, a degradation product of chlorpyrifos, elucidating its degradation mechanism. This research highlights the potential environmental applications of such compounds in degrading persistent organic pollutants (Žabar et al., 2016).
Catalysis and Organic Transformations
Catalytic Applications : Dey et al. (2014) investigated chloro-ruthenium complexes with carbonyl and N-(aryl)pyridine-2-aldimines as ancillary ligands. These complexes exhibit high catalytic activity in C–C cross-coupling reactions, demonstrating the relevance of such structures in catalysis and organic synthesis (Dey et al., 2014).
Electron Transfer and Photodegradation : Fasani et al. (2006) delve into the photochemistry of some nitrophenyldihydropyridines, illustrating how intramolecular electron transfer processes can lead to photodegradation of certain compounds. This work sheds light on the mechanisms of photostability and degradation in pharmaceuticals and other organic materials (Fasani et al., 2006).
Properties
IUPAC Name |
3-chloro-3,6-dihydro-2H-pyridine-1-carbonyl chloride |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H7Cl2NO/c7-5-2-1-3-9(4-5)6(8)10/h1-2,5H,3-4H2 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UXWKOSVCVBPGSM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C=CC(CN1C(=O)Cl)Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H7Cl2NO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
180.03 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.